Cas no 2580220-92-2 (2-(5-{(benzyloxy)carbonylamino}-1,3,4-thiadiazol-2-yl)acetic acid)

• Product Name: 2-(5-{(benzyloxy)carbonylamino}-1,3,4-thiadiazol-2-yl)acetic acid
• CAS No: 2580220-92-2
• MF: C₁₂H₁₁N₃O₄S
• MW: 293.298441171646
• CID: 5659922
• PubChem ID: 165893030
• Update Time: 2025-06-09

2-(5-{(benzyloxy)carbonylamino}-1,3,4-thiadiazol-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27723799
• 2-(5-{[(benzyloxy)carbonyl]amino}-1,3,4-thiadiazol-2-yl)acetic acid
• 2580220-92-2
• 2-(5-{(benzyloxy)carbonylamino}-1,3,4-thiadiazol-2-yl)acetic acid

• Inchi： 1S/C12H11N3O4S/c16-10(17)6-9-14-15-11(20-9)13-12(18)19-7-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,16,17)(H,13,15,18)
• InChI Key： ODDUEBOQMWWAFQ-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 293.04702701g/mol
• Monoisotopic Mass: 293.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 130Ų

Additional information on 2-(5-{(benzyloxy)carbonylamino}-1,3,4-thiadiazol-2-yl)acetic acid

Introduction to 2-(5-{(benzyloxy)carbonylamino}-1,3,4-thiadiazol-2-yl)acetic acid (CAS No. 2580220-92-2)

2-(5-{(benzyloxy)carbonylamino}-1,3,4-thiadiazol-2-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2580220-92-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiadiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of functional groups such as the benzyloxy carbonyl and acetic acid moiety enhances its utility in medicinal chemistry, particularly in the development of bioactive molecules.

The thiadiazole core in this compound is a key pharmacophore that has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. Thiadiazoles are characterized by their stability and ability to interact with biological targets through various mechanisms. In 2-(5-{(benzyloxy)carbonylamino}-1,3,4-thiadiazol-2-yl)acetic acid, the benzyloxy carbonyl group serves as a protecting group for the amino functionality, which can be selectively modified in subsequent synthetic steps. This feature makes the compound a valuable intermediate in the synthesis of more complex pharmaceutical agents.

The acetic acid side chain contributes to the compound's solubility and metabolic stability, making it an attractive candidate for further development into drug candidates. The combination of these structural features positions 2-(5-{(benzyloxy)carbonylamino}-1,3,4-thiadiazol-2-yl)acetic acid as a versatile building block in medicinal chemistry. Recent advancements in computational chemistry have enabled the prediction of its binding affinity to various biological targets, suggesting potential applications in targeted therapy.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The thiadiazole scaffold has been particularly well-studied due to its ability to modulate multiple signaling pathways involved in disease progression. For instance, studies have demonstrated that derivatives of thiadiazoles can inhibit kinases and other enzymes implicated in cancer metabolism. The specific modifications present in 2-(5-{(benzyloxy)carbonylamino}-1,3,4-thiadiazol-2-yl)acetic acid may confer unique properties that enhance its biological activity compared to simpler analogs.

The benzyloxy carbonyl group not only provides stability but also allows for easy removal under specific conditions, enabling further functionalization of the molecule. This flexibility is crucial in drug discovery pipelines where multiple rounds of modification are often required to optimize potency and selectivity. The acetic acid moiety, while seemingly simple, plays a critical role in determining the compound's pharmacokinetic profile by influencing its absorption, distribution, metabolism, and excretion (ADME) properties.

One of the most compelling aspects of 2-(5-{(benzyloxy)carbonylamino}-1,3,4-thiadiazol-2-yl)acetic acid is its potential application in the development of targeted therapies for diseases such as cancer and inflammation-related disorders. Researchers have leveraged computational methods to identify potential binding interactions between this compound and disease-causing proteins. These studies have revealed that modifications to the thiadiazole core can significantly alter binding affinity and specificity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it more feasible to produce larger quantities for research purposes. The availability of high-quality starting materials has also facilitated structural optimization efforts aimed at improving biological activity.

From a regulatory perspective, 2-(5-{(benzyloxy)carbonylamino}-1,3,4-thiadiazol-2-yl)acetic acid must meet stringent quality standards before it can be considered for clinical use. Good Manufacturing Practices (GMP) ensure that all synthetic intermediates are thoroughly characterized and tested for purity and stability. These measures are essential for ensuring patient safety during preclinical and clinical trials.

The growing interest in thiadiazole derivatives underscores their significance as pharmacological tools. As research continues to uncover new therapeutic applications, 2-(5-{(benzyloxy)carbonylamino}-1,3,4-thiadiazol-2-yl)acetic acid may play a pivotal role in developing next-generation drugs with enhanced efficacy and minimal toxicity. Collaborative efforts between academic researchers and pharmaceutical companies are likely to accelerate progress in this area.